Cas no 1000339-87-6 (Methyl 4-{2-4-(trifluoromethyl)piperidino-ethoxy}benzenecarboxylate)

• Product Name: Methyl 4-{2-4-(trifluoromethyl)piperidino-ethoxy}benzenecarboxylate
• CAS No: 1000339-87-6
• MF: C₁₆H₂₀F₃NO₃
• MW: 331.330115318298
• CID: 3157851
• PubChem ID: 42544143
• Update Time: 2025-04-21

Methyl 4-{2-4-(trifluoromethyl)piperidino-ethoxy}benzenecarboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(2-(4-(trifluoromethyl)piperidin-1-yl)ethoxy)benzoate
• methyl 4-{2-[4-(trifluoromethyl)piperidino]ethoxy}benzenecarboxylate
• methyl 4-[2-[4-(trifluoromethyl)piperidin-1-yl]ethoxy]benzoate
• Methyl 4-{2-[4-(trifluoromethyl)piperidino]-ethoxy}benzenecarboxylate
• Methyl 4-{2-[4-(trifluoromethyl)piperidin-1-yl]ethoxy}benzoate
• AKOS005073200
• KB-0745
• Benzoic acid, 4-[2-[4-(trifluoromethyl)-1-piperidinyl]ethoxy]-, methyl ester
• Methyl4-(2-(4-(trifluoromethyl)piperidin-1-yl)ethoxy)benzoate
• MFCD09864682
• 1000339-87-6
• Methyl 4-{2-4-(trifluoromethyl)piperidino-ethoxy}benzenecarboxylate

• Inchi： 1S/C16H20F3NO3/c1-22-15(21)12-2-4-14(5-3-12)23-11-10-20-8-6-13(7-9-20)16(17,18)19/h2-5,13H,6-11H2,1H3
• InChI Key： RPEXAYIREYNSHZ-UHFFFAOYSA-N
• SMILES： FC(C1CCN(CCOC2C=CC(C(=O)OC)=CC=2)CC1)(F)F

Computed Properties

• Exact Mass: 331.139528g/mol
• Monoisotopic Mass: 331.139528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 331.33g/mol
• XLogP3: 3.6
• Topological Polar Surface Area: 38.8Ų